Cas no 2094877-84-4 (6-cyano-N-[3-(trifluoromethyl)pentan-3-yl]pyridine-3-sulfonamide)

• Product Name: 6-cyano-N-[3-(trifluoromethyl)pentan-3-yl]pyridine-3-sulfonamide
• CAS No: 2094877-84-4
• MF: C₁₂H₁₄F₃N₃O₂S
• MW: 321.318671703339
• CID: 5907039
• PubChem ID: 126813970
• Update Time: 2025-05-23

6-cyano-N-[3-(trifluoromethyl)pentan-3-yl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z1833440131
• EN300-6624787
• AKOS033608240
• 2094877-84-4
• 6-cyano-N-[3-(trifluoromethyl)pentan-3-yl]pyridine-3-sulfonamide

• Inchi： 1S/C12H14F3N3O2S/c1-3-11(4-2,12(13,14)15)18-21(19,20)10-6-5-9(7-16)17-8-10/h5-6,8,18H,3-4H2,1-2H3
• InChI Key： YJCGDBGRVHRXAW-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C#N)=CC=1)(NC(C(F)(F)F)(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 321.07588236g/mol
• Monoisotopic Mass: 321.07588236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.2Ų

Additional information on 6-cyano-N-[3-(trifluoromethyl)pentan-3-yl]pyridine-3-sulfonamide

6-Cyano-N-[3-(Trifluoromethyl)Pentan-3-yl]Pyridine-3-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2094877-84-4, commonly referred to as 6-cyano-N-[3-(trifluoromethyl)pentan-3-yl]pyridine-3-sulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a cyano group at the 6-position and a sulfonamide group at the 3-position. The sulfonamide moiety is further substituted with a trifluoromethyl-containing pentane group, adding complexity and functionality to the molecule.

Recent studies have highlighted the potential of 6-cyano-N-[3-(trifluoromethyl)pentan-3-yl]pyridine-3-sulfonamide in various applications, particularly in the development of advanced materials and drug delivery systems. Its structure, which combines electron-withdrawing groups like the cyano and trifluoromethyl groups, confers unique electronic properties that make it suitable for use in high-performance polymers and electronic devices. Researchers have also explored its role as a precursor in the synthesis of bioactive molecules, where its sulfonamide group plays a critical role in modulating biological activity.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations while maintaining its structural integrity. For instance, the cyano group can be converted into other functional groups, such as amides or nitriles, through well-established synthetic routes. This versatility makes 6-cyano-N-[3-(trifluoromethyl)pentan-3-yl]pyridine-3-sulfonamide a valuable building block in organic synthesis. Recent advancements in catalytic methods have further enhanced its utility, enabling more efficient and selective transformations.

In terms of applications, 6-cyano-N-[3-(trifluoromethyl)pentan-3-yl]pyridine-3-sulfonamide has shown promise in the field of optoelectronics. Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have reported that incorporating this compound into polymer blends can significantly improve their charge transport properties, leading to enhanced device performance. These findings underscore its potential as a key component in next-generation electronic materials.

The synthesis of 6-cyano-N-[3-(trifluoromethyl)pentan-3-yl]pyridine-3-sulfonamide involves a multi-step process that combines principles from both organic and organometallic chemistry. The starting material typically involves a pyridine derivative, which undergoes substitution reactions to introduce the cyano and sulfonamide groups. The introduction of the trifluoromethyl-containing pentane group requires precise control over reaction conditions to ensure optimal yields and product purity. Recent optimizations in these synthetic protocols have made the compound more accessible for large-scale production.

From an environmental standpoint, 6-cyano-N-[3-(trifluoromethyl)pentan-3-yl]pyridine-3-sulfonamide exhibits favorable biodegradation characteristics under specific conditions. Studies have shown that its degradation pathways are influenced by both abiotic factors, such as pH and temperature, and biotic factors, including microbial activity. Understanding these degradation mechanisms is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In conclusion, 6-cyano-N-[3-(trifluoromethyl)pentan-3-yl]pyridine-3-sulfonamide (CAS No. 2094877-84-) stands out as a versatile and functional compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover new potential uses for this compound, its significance in the chemical sciences is expected to grow further.